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Compound of Interest

Compound Name:
(2-Amino-3,5-

dibromophenyl)methanol

Cat. No.: B195446 Get Quote

Essential Safety and Handling Guide for (2-
Amino-3,5-dibromophenyl)methanol
This guide provides crucial safety and logistical information for the proper handling and

disposal of (2-Amino-3,5-dibromophenyl)methanol (CAS No. 50739-76-9). The following

procedures are designed for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

(2-Amino-3,5-dibromophenyl)methanol is a chemical intermediate that requires careful

handling due to its potential health hazards. The compound is classified with the following

hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation). Adherence to the safety

protocols outlined below is mandatory to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense

against chemical exposure. The required PPE should be selected based on a thorough risk

assessment of the specific laboratory procedures.
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Control Type Minimum Requirement

Engineering Controls

Use only in a well-ventilated area, preferably

within a chemical fume hood. Ensure safety

showers and eyewash stations are readily

accessible.[1]

Eye and Face Protection

Wear chemical safety goggles or glasses that

comply with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[1] A face shield may be

necessary for splash-prone procedures.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.[1] Ensure gloves are

inspected prior to use and are changed

frequently, especially after direct contact with

the substance.

Respiratory Protection

If dust is generated or ventilation is inadequate,

a NIOSH/MSHA-approved respirator is

recommended.[1][2]

Hygiene Measures

Wash hands thoroughly after handling.[1] Do not

eat, drink, or smoke in the work area.

Contaminated clothing should be removed and

washed before reuse.[1]

Operational Plan for Handling
A systematic approach to handling (2-Amino-3,5-dibromophenyl)methanol is essential to

prevent accidental exposure and contamination.

1. Preparation and Precautionary Steps:

Consult the Safety Data Sheet (SDS) before starting any work.[2][3]

Ensure all necessary PPE is available and in good condition.
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Verify that the chemical fume hood and other engineering controls are functioning correctly.

Clearly label all containers with the chemical name and hazard information.

2. Handling the Solid Compound:

Handle the solid material in a well-ventilated area or a chemical fume hood to avoid dust

formation.[1][2]

Minimize the generation of dust during weighing and transfer.

Use appropriate tools (e.g., spatulas) for handling the solid.

Keep the container tightly closed when not in use.[1]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1][2]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][2]

Disposal Plan
Proper disposal of (2-Amino-3,5-dibromophenyl)methanol and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[3] The material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[3]
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Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local, state, and federal regulations.[3] Do not reuse empty containers.

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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